Cas no 51770-81-1 (2,7-Naphthalenedisulfonicacid, sodium salt (1:?))

• Product Name: 2,7-Naphthalenedisulfonicacid, sodium salt (1:?)
• CAS No: 51770-81-1
• MF: C₁₀H₇NaO₆S₂
• MW: 310.27875161171
• CID: 378290
• PubChem ID: 23695321
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, sodium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, sodium salt (1:?)
• naphthalene-2,7-disulphonic acid, sodium salt
• sodium 7-sulfonaphthalene-2-sulfonate
• DTXSID20966078
• 51770-81-1
• NS00088348
• EINECS 257-404-7

• Inchi： 1S/C10H8O6S2.Na/c11-17(12,13)9-3-1-7-2-4-10(18(14,15)16)6-8(7)5-9;/h1-6H,(H,11,12,13)(H,14,15,16);/q;+1/p-1
• InChI Key： PVDQDEYXGXTPBP-UHFFFAOYSA-M
• SMILES： S(C1C=CC2C=CC(=CC=2C=1)S(=O)(=O)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 309.958174
• Monoisotopic Mass: 309.958174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 5.1

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C